N-{2-[(2-methoxyethyl)amino]-2-oxoethyl}-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-[2-(2-methoxyethylamino)-2-oxoethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C13H15N3O3S/c1-19-5-4-14-12(17)7-15-13(18)9-2-3-10-11(6-9)20-8-16-10/h2-3,6,8H,4-5,7H2,1H3,(H,14,17)(H,15,18)
• InChI Key: NCNNMNXIDROYSP-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CNC(=O)C1=CC2=C(C=C1)N=CS2
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

The compound “N-{2-[(2-methoxyethyl)amino]-2-oxoethyl}-1,3-benzothiazole-6-carboxamide” is a complex organic molecule. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and an amide group (a functional group consisting of a carbonyl group linked to a nitrogen atom). The methoxyethylamino group attached to the benzothiazole ring suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be complex. The benzothiazole ring system is aromatic and planar, which may contribute to the compound’s stability and reactivity. The presence of the amide group could allow for hydrogen bonding, potentially influencing the compound’s solubility and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on various factors, including its exact molecular structure and the conditions under which it is stored and used. The benzothiazole ring is generally stable but can participate in electrophilic substitution reactions. The amide group might be involved in hydrolysis or condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular size, and the presence of functional groups (like the amide group and the benzothiazole ring) would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended for use as a drug or pesticide, for example, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it is handled. As with any chemical, appropriate safety precautions should be taken when handling this compound to minimize risk.

Future Directions

The study and application of this compound could potentially open up new avenues in various fields, depending on its properties and activities. It could be of interest in medicinal chemistry, materials science, or other areas of research.